Cas no 131941-22-5 (Pyridine, 3-methyl-5-nitro-2-phenyl-)

• Product Name: Pyridine, 3-methyl-5-nitro-2-phenyl-
• CAS No: 131941-22-5
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 3707720
• PubChem ID: 46315057
• Update Time: 2025-05-28

Pyridine, 3-methyl-5-nitro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-methyl-5-nitro-2-phenyl-
• 3-methyl-5-nitro-2-phenylpyridine
• SCHEMBL2404162
• DB-395235
• AWHUICIVVCHBRC-UHFFFAOYSA-N
• 131941-22-5

• Inchi： 1S/C12H10N2O2/c1-9-7-11(14(15)16)8-13-12(9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： AWHUICIVVCHBRC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C2C=CC=CC=2)C(C)=C1)=O

Computed Properties

• Exact Mass: 214.074
• Monoisotopic Mass: 214.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7A^2
• XLogP3: 2.7

Additional information on Pyridine, 3-methyl-5-nitro-2-phenyl-

Comprehensive Overview of Pyridine, 3-methyl-5-nitro-2-phenyl- (CAS No. 131941-22-5)

Pyridine, 3-methyl-5-nitro-2-phenyl- (CAS No. 131941-22-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This nitropyridine derivative is characterized by its unique molecular structure, which combines a pyridine ring with methyl, nitro, and phenyl substituents. The compound's distinct properties make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules and advanced materials.

In recent years, the demand for nitropyridine derivatives like 3-methyl-5-nitro-2-phenylpyridine has surged due to their versatile applications. Researchers and industries are increasingly exploring its potential in drug discovery, where it serves as a key building block for heterocyclic compounds. Its structural features, such as the electron-withdrawing nitro group and the aromatic phenyl ring, contribute to its reactivity and utility in cross-coupling reactions and catalysis.

One of the most searched questions related to this compound is: "What are the synthetic routes for 3-methyl-5-nitro-2-phenylpyridine?" The synthesis typically involves nitration of a pre-functionalized pyridine derivative, followed by phenyl group introduction via Friedel-Crafts alkylation or palladium-catalyzed coupling. Advanced techniques like microwave-assisted synthesis have also been employed to improve yield and efficiency, aligning with the growing interest in green chemistry and sustainable practices.

The compound's role in material science is another hot topic. Its aromatic system and nitro functionality make it a candidate for designing organic semiconductors and photoactive materials. With the rise of flexible electronics and optoelectronic devices, researchers are investigating its potential in charge transport layers and light-emitting diodes (LEDs).

From an analytical perspective, Pyridine, 3-methyl-5-nitro-2-phenyl- is often characterized using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure purity and validate its structure, addressing another common query: "How to identify and quantify CAS No. 131941-22-5?" The compound's UV-Vis absorption properties are also studied for applications in sensors and dye chemistry.

In the pharmaceutical sector, 3-methyl-5-nitro-2-phenylpyridine is explored for its bioactive potential. While not a drug itself, its scaffold is leveraged in designing kinase inhibitors and antimicrobial agents. This aligns with the trending focus on targeted therapies and antibiotic resistance solutions. However, thorough toxicological studies are essential before any clinical application.

Environmental and regulatory aspects are also critical. The compound's biodegradability and ecotoxicity are under scrutiny, reflecting the broader shift toward environmentally friendly chemicals. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe handling and disposal.

In summary, Pyridine, 3-methyl-5-nitro-2-phenyl- (CAS No. 131941-22-5) is a multifaceted compound with expanding applications. Its synthesis, characterization, and utilization in cutting-edge technologies make it a subject of ongoing research. As industries prioritize innovation and sustainability, this compound is poised to play a pivotal role in advancing scientific and industrial progress.